1'-Ethyl-3',5'-dimethyl-1H,1'H-[3,4']bipyrazolyl-5-carboxylic acid

• IUPAC Name: 3-(1-ethyl-3,5-dimethylpyrazol-4-yl)-1H-pyrazole-5-carboxylic acid
• InChI: InChI=1S/C11H14N4O2/c1-4-15-7(3)10(6(2)14-15)8-5-9(11(16)17)13-12-8/h5H,4H2,1-3H3,(H,12,13)(H,16,17)
• InChI Key: MYUXPJBRMDDBIF-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C(=N1)C)C2=NNC(=C2)C(=O)O)C
• Molecular Formula: C11H14N4O2
• Molecular Weight: 234.25 g/mol
• CAS No.: 1048925-07-0

Description

“1’-Ethyl-3’,5’-dimethyl-1H,1’H-[3,4’]bipyrazolyl-5-carboxylic acid” is a chemical compound with the CAS Number: 1048925-07-0. Its molecular weight is 234.26. The IUPAC name for this compound is 1’-ethyl-3’,5’-dimethyl-1H,1’H-3,4’-bipyrazole-5-carboxylic acid.

Molecular Structure Analysis

The InChI code for “1’-Ethyl-3’,5’-dimethyl-1H,1’H-[3,4’]bipyrazolyl-5-carboxylic acid” is 1S/C11H14N4O2/c1-4-15-7 (3)10 (6 (2)14-15)8-5-9 (11 (16)17)13-12-8/h5H,4H2,1-3H3, (H,12,13) (H,16,17). This code provides a unique representation of the compound’s molecular structure.

Scientific Research Applications

Synthesis and Structural Analysis

1'-Ethyl-3',5'-dimethyl-1H,1'H-[3,4']bipyrazolyl-5-carboxylic acid has been explored for its synthesis and structural properties. For example, Singh et al. (2013) synthesized a similar compound, Ethyl-4-[(benzoyl)-hydrazonomethyl]-3,5-dimethyl-1H-pyrrole-2-carboxylate, through condensation and characterized it using various spectroscopy methods and quantum chemical calculations. This work provides insight into the synthesis and analysis of similar carboxylate compounds, which are important for further applications in chemistry and material science Singh et al., 2013.

Corrosion Inhibition

Bipyrazole derivatives, closely related to the compound , have been studied for their application as corrosion inhibitors. Zarrok et al. (2012) synthesized new bipyrazole derivatives and investigated their use as additives to protect steel from corrosion in acidic solutions. This research highlights the potential of similar compounds in industrial applications, particularly in corrosion protection Zarrok et al., 2012.

Catalysis and Chemical Reactions

The compound and its derivatives have been utilized in various catalytic and chemical reactions. For instance, Nakajima and Ikada (1995) explored the use of a similar compound, 1-ethyl-3-(3-(dimethylamino)propyl)carbodiimide hydrochloride, in amide formation for bioconjugation in aqueous media. This study is indicative of the potential applications of such compounds in bioconjugation and other chemical synthesis processes Nakajima and Ikada, 1995.

Molecular Structure and Spectroscopy

The molecular structure and spectroscopic properties of related compounds have been extensively studied. Singh et al. (2013) conducted a detailed investigation of a similar compound, ethyl 4-[2-(carbamoyl)hydrazinylidene]-3,5-dimethyl-1H-pyrrole-2-carboxylate, using experimental and quantum chemical methods. This research contributes to the understanding of the molecular and spectroscopic properties of carboxylate compounds, which is crucial for their application in various fields Singh et al., 2013.

Safety and Hazards

The safety information available indicates that “1’-Ethyl-3’,5’-dimethyl-1H,1’H-[3,4’]bipyrazolyl-5-carboxylic acid” may be an irritant. For more detailed safety information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.